Cas no 70981-46-3 (myo-Inositol,hexakis(dihydrogen phosphate), dodecapotassium salt (9CI))

• Product Name: myo-Inositol,hexakis(dihydrogen phosphate), dodecapotassium salt (9CI)
• CAS No: 70981-46-3
• MF: C₆H₁₈K₁₂O₂₄P₆
• MW: 1129.21490049362
• CID: 573767
• PubChem ID: 156157
• Update Time: 2025-04-19

myo-Inositol,hexakis(dihydrogen phosphate), dodecapotassium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• myo-Inositol,hexakis(dihydrogen phosphate), dodecapotassium salt (9CI)
• dodecapotassium,(2,3,4,5,6-pentaphosphonooxycyclohexyl) dihydrogen phosphate
• dodecapotassium;(2,3,4,5,6-pentaphosphonooxycyclohexyl) dihydrogen phosphate
• myo-Inositol, hexakis(dihydrogen phosphate), dodecapotassium salt
• myo-Inositol hexakis(dihydrogen phosphate) dodecapotassium salt
• Phytic acid dodecapotassium salt
• 70981-46-3
• Dodecapotassium phytate

• Inchi： 1S/C6H18O24P6.12K/c7-31(8,9)25-1-2(26-32(10,11)12)4(28-34(16,17)18)6(30-36(22,23)24)5(29-35(19,20)21)3(1)27-33(13,14)15;;;;;;;;;;;;/h1-6H,(H2,7,8,9)(H2,10,11,12)(H2,13,14,15)(H2,16,17,18)(H2,19,20,21)(H2,22,23,24);;;;;;;;;;;;/q;12*+1
• InChI Key： ZWPAJTZEGKKYAY-UHFFFAOYSA-N
• SMILES： [K+].[K+].[K+].[K+].[K+].[K+].[K+].[K+].[K+].[K+].[K+].[K+].P(=O)(O)(O)OC1C(C(C(C(C1OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)O

Computed Properties

• Exact Mass: 1127.426
• Monoisotopic Mass: 1127.426
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 48
• Rotatable Bond Count: 12
• Complexity: 818
• Covalently-Bonded Unit Count: 13
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 401Ų

Experimental Properties

• Boiling Point: 1190.7°C at 760 mmHg
• Flash Point: 673.9°C
• PSA: 459.42000
• LogP: -3.13260